Cas no 88488-70-4 (2,4-Pentanedione, 1-(3-methoxyphenyl)-)
88488-70-4 structure
Product Name:2,4-Pentanedione, 1-(3-methoxyphenyl)-
CAS No:88488-70-4
MF:C12H14O3
MW:206.237763881683
CID:630852
PubChem ID:13201808
Update Time:2025-04-19
2,4-Pentanedione, 1-(3-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentanedione, 1-(3-methoxyphenyl)-
- 1-(3-methoxyphenyl)pentane-2,4-dione
- 88488-70-4
- DTXSID10527036
- SCHEMBL2209808
-
- Inchi: 1S/C12H14O3/c1-9(13)6-11(14)7-10-4-3-5-12(8-10)15-2/h3-5,8H,6-7H2,1-2H3
- InChI Key: NNSBMAYHYJVWNR-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)CC(CC(C)=O)=O
Computed Properties
- Exact Mass: 206.094294304g/mol
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4Ų
2,4-Pentanedione, 1-(3-methoxyphenyl)- Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
88488-70-4 (2,4-Pentanedione, 1-(3-methoxyphenyl)-) Related Products
- 104-20-1(4-(4-Methoxyphenyl)-2-butanone)
- 4133-34-0(7-Methoxy-2-tetralone)
- 40138-66-7(3-(3-Methoxyphenyl)propanal)
- 2472-22-2(6-methoxy-1,2,3,4-tetrahydronaphthalen-2-one)
- 122-84-9(1-(4-methoxyphenyl)propan-2-one)
- 3027-13-2(3-Methoxyphenylacetone)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk